Cas no 2138394-30-4 (4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• CAS No: 2138394-30-4
• MF: C₁₃H₁₄ClFN₂
• MW: 252.715065479279
• CID: 5962973
• PubChem ID: 165859742
• Update Time: 2025-06-09

4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole
• 2138394-30-4
• EN300-737226

• Inchi： 1S/C13H14ClFN2/c1-8(2)13-10(7-17(3)16-13)9-4-5-11(14)12(15)6-9/h4-8H,1-3H3
• InChI Key： DXPGJNXQWXIAOJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 252.0829543g/mol
• Monoisotopic Mass: 252.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole

Introduction to 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2138394-30-4)

4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole, with the CAS number 2138394-30-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique substitution pattern of this molecule, featuring a 4-chloro-3-fluorophenyl group and a 1-methyl-3-(propan-2-yl) moiety, endows it with potential therapeutic applications and makes it an interesting subject for further investigation.

The structural characteristics of 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole are crucial for understanding its biological activity. The presence of the chloro and fluoro substituents on the phenyl ring can influence the compound's lipophilicity and electronic properties, which in turn affect its binding affinity to various biological targets. The methyl and isopropyl groups attached to the pyrazole ring contribute to its overall stability and solubility, making it a promising candidate for drug development.

Recent studies have explored the potential of 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole has also been investigated for its potential as an analgesic. Studies have demonstrated that this compound can effectively reduce pain sensitivity in animal models, making it a potential alternative to existing analgesics with fewer side effects. The mechanism of action appears to involve modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

The pharmacokinetic properties of 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolic stability in liver microsomes suggests that it may have a longer half-life, which could be advantageous for drug formulation and dosing regimens.

Toxicity studies on 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole have shown that it has a favorable safety profile at therapeutic doses. In vitro assays using human cell lines have demonstrated low cytotoxicity, indicating that it is well-tolerated by cells. In vivo studies in animal models have also reported no significant adverse effects at doses up to several times higher than those required for therapeutic efficacy. These findings support the potential for further clinical development of this compound.

The synthetic route for preparing 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process starting from readily available starting materials such as 4-chloroaniline and propionitrile. Key steps include the formation of an intermediate hydrazine derivative followed by cyclization to form the pyrazole ring. The final product is obtained through purification techniques such as column chromatography or recrystallization.

In conclusion, 4-(4-chloro-3-fluorophenyl)-1-methyl-3-(propan-2-yl)-1H-pyrazole (CAS No. 2138394-30-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and analgesic therapies make it an attractive candidate for further research and development. Ongoing studies are aimed at elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its safety and efficacy in clinical trials.